N'-{(E)-[3-(benzyloxy)phenyl]methylidene}-4-bromobenzohydrazide
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Overview
Description
4-bromo-N-[(3-phenylmethoxyphenyl)methylideneamino]benzamide is an organohalogen compound and a carbonyl compound.
Scientific Research Applications
Structural and Interaction Analysis
The compound N'-{(E)-[3-(benzyloxy)phenyl]methylidene}-4-bromobenzohydrazide, similar in structure to N′-[(E)-4-Bromobenzylidene]pyrazine-2-carbohydrazide, exhibits specific molecular interactions. In a related compound, the N′-methylidenepyrazine-2-carbohydrazide and 4-bromobenzene groups form a dihedral angle, with intramolecular interactions generating an S(5) motif. Additionally, C—H⋯O interactions connect molecules into chains, while π–π interactions between pyrazine and benzene rings contribute to molecular arrangement (Hameed et al., 2013).
Nonlinear Optical Properties
Compounds structurally similar to this compound, such as N’-[(E)-(4-bromophenyl)(phenyl)methylidene]–4-methylbenzenesulfonohydrazide, exhibit significant potential in nonlinear electro-optic fields. They display interesting structural characteristics and nonlinear optical properties, including large first-order molecular hyperpolarizability, suggesting a charge transfer atmosphere that facilitates micro-level nonlinearity (Ahamed et al., 2018).
Corrosion Inhibition
Related sulfonohydrazide derivatives have been studied as corrosion inhibitors for materials like carbon steel in acidic media. These derivatives show good inhibition efficiency, influenced by factors like concentration and temperature. Their effectiveness is attributed to adsorption on surfaces, mostly via physisorption mode, and their molecular properties (Ichchou et al., 2019).
Antimicrobial and Antibacterial Properties
Derivatives of 4-bromobenzohydrazide, which are structurally similar to this compound, have been synthesized and evaluated for antibacterial activity. These compounds exhibit interactions like N–H···O and N–H···N hydrogen bonds forming two-dimensional networks, which may contribute to their biological activity (Chantrapromma et al., 2015).
Antioxidant Behavior and Molecular Docking
The antioxidant behavior of compounds similar to this compound has been theoretically studied. These studies include calculations of descriptors like bond dissociation enthalpy and proton affinity. The hydrogen atom transfer (HAT) mechanism is favored in the gas phase, while the sequential proton loss electron transfer (SPLET) mechanism is preferred in solvents. Additionally, molecular docking studies reveal significant interactions with protein targets (Ardjani & Mekelleche, 2017).
Properties
CAS No. |
304480-75-9 |
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Molecular Formula |
C21H17BrN2O2 |
Molecular Weight |
409.3 g/mol |
IUPAC Name |
4-bromo-N-[(E)-(3-phenylmethoxyphenyl)methylideneamino]benzamide |
InChI |
InChI=1S/C21H17BrN2O2/c22-19-11-9-18(10-12-19)21(25)24-23-14-17-7-4-8-20(13-17)26-15-16-5-2-1-3-6-16/h1-14H,15H2,(H,24,25)/b23-14+ |
InChI Key |
RVULRFTVEHUYDI-OEAKJJBVSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)COC2=CC=CC(=C2)/C=N/NC(=O)C3=CC=C(C=C3)Br |
SMILES |
C1=CC=C(C=C1)COC2=CC=CC(=C2)C=NNC(=O)C3=CC=C(C=C3)Br |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC(=C2)C=NNC(=O)C3=CC=C(C=C3)Br |
Pictograms |
Environmental Hazard |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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